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Compound of Interest

Compound Name: 2-Nitrocyclohexa-1,3-diene

Cat. No.: B15438383 Get Quote

Technical Guide: Physicochemical
Characterization of 2-Nitrocyclohexa-1,3-diene
For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the physical properties of 2-Nitrocyclohexa-1,3-diene,

focusing on its melting and boiling points. Due to the limited availability of experimental data for

this specific compound in publicly accessible literature, this document outlines the standardized

methodologies for determining these properties, presented in a format suitable for researchers.

A generalized workflow for the synthesis and characterization of a nitro-substituted diene is

also provided.

Physical Properties of 2-Nitrocyclohexa-1,3-diene
Specific, experimentally determined values for the melting and boiling points of 2-
Nitrocyclohexa-1,3-diene are not readily available in current literature. The data table below is

presented to structure future experimental findings.

Physical Property Value Units

Melting Point Data Not Available °C

Boiling Point Data Not Available °C
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Experimental Protocols for Determination of
Physical Properties
The following are standard, detailed experimental protocols for the determination of the melting

and boiling points of a novel organic compound such as 2-Nitrocyclohexa-1,3-diene.

Melting Point Determination
Principle: The melting point of a solid is the temperature at which it changes state from solid to

liquid. For a pure crystalline solid, this transition occurs over a narrow temperature range. This

protocol utilizes the capillary method.

Apparatus:

Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar)

Capillary tubes (sealed at one end)

Sample of 2-Nitrocyclohexa-1,3-diene, finely powdered and dried

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline 2-Nitrocyclohexa-1,3-diene is placed

on a clean, dry watch glass. The sample is finely ground into a powder using a mortar and

pestle to ensure uniform packing.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently on a hard surface to pack the sample

into the sealed end. This process is repeated until a sample column of 2-3 mm is achieved.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:
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A rapid heating rate is initially used to approach the approximate melting point.

Once the approximate melting point is known (or if it is unknown, a preliminary rapid run is

conducted), the determination is repeated with a fresh sample. The temperature is brought

to within 20°C of the expected melting point and then the heating rate is slowed to 1-2°C

per minute.

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire sample has turned to a clear liquid is recorded as the

completion of melting. The melting point is reported as this range.

Boiling Point Determination (Micro-scale)
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

pressure of the gas above it. This micro-scale method is suitable for small sample quantities.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., oil bath or heating block)

Sample of 2-Nitrocyclohexa-1,3-diene

Procedure:

Sample Preparation: Approximately 0.2-0.3 mL of liquid 2-Nitrocyclohexa-1,3-diene is

placed in the small test tube.

Capillary Inversion: A capillary tube is placed inside the test tube with its open end down.
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Apparatus Assembly: The test tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. The assembly is then clamped and lowered into a heating

bath.

Heating and Observation:

The heating bath is heated gradually. As the temperature rises, air trapped in the capillary

tube will slowly bubble out.

When the boiling point of the sample is reached, a continuous and rapid stream of bubbles

will emerge from the capillary tube.

The heating is then discontinued. The liquid will begin to cool.

The boiling point is recorded as the temperature at which the stream of bubbles ceases

and the liquid just begins to enter the capillary tube.

Generalized Workflow for Synthesis and
Characterization
The following diagram illustrates a generalized experimental workflow for the synthesis,

purification, and characterization of a nitro-substituted diene, which would be applicable to 2-
Nitrocyclohexa-1,3-diene.
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Caption: Generalized workflow for the synthesis and characterization of a nitro-diene.
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To cite this document: BenchChem. [Physical properties of 2-Nitrocyclohexa-1,3-diene
(melting point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15438383#physical-properties-of-2-nitrocyclohexa-1-
3-diene-melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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